Cas no 1213033-98-7 ((S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL)

• Product Name: (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL
• CAS No: 1213033-98-7
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5595227
• PubChem ID: 66518721
• Update Time: 2025-06-08

(S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL Chemical and Physical Properties

Names and Identifiers

• (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL
• Benzoic acid, 2-fluoro-5-(2S)-2-pyrrolidinyl-
• (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HYDROCHLORIDE
• 1213033-98-7
• AKOS015933891
• (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOICACIDHCL

• Inchi： 1S/C11H12FNO2/c12-9-4-3-7(6-8(9)11(14)15)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2,(H,14,15)/t10-/m0/s1
• InChI Key： OJGADJBUAPZSGD-JTQLQIEISA-N
• SMILES： C(O)(=O)C1=CC([C@@H]2CCCN2)=CC=C1F

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 350.7±42.0 °C(Predicted)
• pka: 3.10±0.10(Predicted)

Additional information on (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL

Comprehensive Overview of (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL (CAS No. 1213033-98-7)

(S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL is a fluorinated benzoic acid derivative with a pyrrolidine moiety, widely recognized for its potential applications in pharmaceutical research and organic synthesis. The compound's unique structural features, including the chiral center and fluorine substitution, make it a valuable intermediate in drug discovery. With the CAS registry number 1213033-98-7, this compound has garnered attention for its role in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies.

Recent trends in pharmaceutical chemistry highlight the growing demand for fluorinated building blocks like (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL. Researchers are increasingly exploring its utility in designing small-molecule therapeutics, driven by the need for compounds with improved metabolic stability and bioavailability. The pyrrolidine ring in its structure is a common motif in FDA-approved drugs, enhancing its relevance in medicinal chemistry.

From a synthetic perspective, the compound's stereochemistry (indicated by the (S)-configuration) is critical for achieving enantioselective interactions with biological targets. This aligns with the industry's focus on chiral drugs, which account for over 50% of marketed pharmaceuticals. The hydrochloride salt form (HCL) further improves solubility, a key consideration in preclinical development.

Analytical characterization of CAS No. 1213033-98-7 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure high purity standards required for high-throughput screening (HTS) campaigns. The fluorine atom's presence also facilitates 18F-labeling for PET imaging applications, connecting this compound to cutting-edge diagnostic probe development.

In the context of green chemistry initiatives, synthetic routes to (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL are being optimized to reduce hazardous byproducts. This responds to the pharmaceutical industry's push toward sustainable synthesis methods. Computational chemists frequently include this scaffold in virtual screening libraries due to its balanced lipophilicity profile (LogP ~2.5) and hydrogen bonding capacity.

The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, while its crystalline nature facilitates purification. These physicochemical properties are frequently queried in chemical databases, reflecting researchers' practical concerns about process chemistry implementation.

Emerging studies suggest potential applications of 1213033-98-7 in neuroprotective agents, given the structural similarity to known dopamine receptor ligands. However, detailed mechanistic studies and in vivo validation are still ongoing. The scientific community continues to investigate its structure-activity relationships (SAR) through systematic analog synthesis programs.

From a commercial standpoint, suppliers typically offer (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL in milligram to kilogram quantities, catering to both academic laboratories and industrial-scale production. Storage recommendations (typically 2-8°C under inert atmosphere) reflect standard practices for nitrogen-containing heterocycles.

Patent literature reveals protected derivatives of this core structure in several drug candidate pipelines, particularly for GPCR-targeted therapies. The benzoic acid functionality allows straightforward conjugation to other pharmacophores, enabling structure-based drug design (SBDD) approaches. These aspects contribute to its persistent appearance in SciFinder and Reaxys search queries.

Quality control protocols for CAS 1213033-98-7 emphasize residual solvent analysis and heavy metal testing, meeting ICH guidelines for pharmaceutical intermediates. The compound's HPLC purity (>98% area) is routinely verified using UV detection at 254 nm, with chiral purity (>99% ee) confirmed by specialized columns.

In summary, (S)-2-FLUORO-5-(PYRROLIDIN-2-YL)BENZOIC ACID HCL represents a versatile scaffold bridging fluorine chemistry and heterocyclic drug design. Its balanced properties address multiple lead optimization challenges, while the available synthetic methodology supports diverse derivatization strategies. As research progresses, this compound will likely maintain its position as a valuable tool in pharmacophore development and target validation studies.